(5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanol
Cat. No. B8805598
M. Wt: 341.62 g/mol
InChI Key: KOJZDDZVYDZNEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09308204B2
Procedure details
To a suitable reaction flask was charged (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanol (5.85 mmoles; 2.00 g) and tetrahydrofuran (245.77 mmoles; 20.00 mL; 17.72 g) to afford a clear solution. Sodium hydride (8.78 mmoles; 351.22 mg) was then added in small portions to minimize the rate of hydrogen gas evolution. The reaction was stirred for approximately 30 minutes at room temperature, and then benzyl bromide (8.78 mmoles; 1.05 mL; 1.50 g) was added slowly. The reaction was allowed to stir at room temperature until completion (as determined by HPLC analysis). To the reaction mixture was then added 1N hydrochloric acid (10 mL) and ethyl acetate (30 mL). The layers were shaken together, allowed to settle and then were separated. The organic phase was washed with saturated aqueous sodium chloride (10 mL) and then was dried over magnesium sulfate, filtered and concentrated to provide the crude product (3.12 g). The crude oil was purified by flash chromatography on silica gel eluting with a gradient of 0 to 5% ethyl acetate in hexanes to afford 1.98 g of product as a clear oil (78% yield).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:19])=[C:6]([CH:8]([C:10]2[CH:15]=[CH:14][C:13]([O:16][CH2:17][CH3:18])=[CH:12][CH:11]=2)[OH:9])[CH:7]=1.O1CCCC1.[H-].[Na+].[H][H].[CH2:29](Br)[C:30]1[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=1.Cl>C(OCC)(=O)C>[CH2:29]([O:9][CH:8]([C:10]1[CH:15]=[CH:14][C:13]([O:16][CH2:17][CH3:18])=[CH:12][CH:11]=1)[C:6]1[CH:7]=[C:2]([Br:1])[CH:3]=[CH:4][C:5]=1[Cl:19])[C:30]1[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C1)C(O)C1=CC=C(C=C1)OCC)Cl
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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351.22 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Four
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Name
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Quantity
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1.05 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Step Five
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for approximately 30 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to afford a clear solution
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STIRRING
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Type
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STIRRING
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Details
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to stir at room temperature until completion (as determined by HPLC analysis)
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STIRRING
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Type
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STIRRING
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Details
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The layers were shaken together
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CUSTOM
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Type
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CUSTOM
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|
Details
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were separated
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WASH
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Type
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WASH
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Details
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The organic phase was washed with saturated aqueous sodium chloride (10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to provide the crude product (3.12 g)
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CUSTOM
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Type
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CUSTOM
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Details
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The crude oil was purified by flash chromatography on silica gel eluting with a gradient of 0 to 5% ethyl acetate in hexanes
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC(C1=C(C=CC(=C1)Br)Cl)C1=CC=C(C=C1)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.98 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
